Cas no 2091705-37-0 (6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid)
6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid
- 2091705-37-0
- F1907-1721
- 6-ethyl-7-oxo-[1,2]thiazolo[4,3-d]pyrimidine-3-carboxylic acid
- AKOS026707138
- Isothiazolo[4,3-d]pyrimidine-3-carboxylic acid, 6-ethyl-6,7-dihydro-7-oxo-
- 6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid
-
- Inchi: 1S/C8H7N3O3S/c1-2-11-3-9-4-5(7(11)12)10-15-6(4)8(13)14/h3H,2H2,1H3,(H,13,14)
- InChI Key: IANHDGBXIPCEMD-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C2C(C(N(C=N2)CC)=O)=N1
Computed Properties
- Exact Mass: 225.02081227g/mol
- Monoisotopic Mass: 225.02081227g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.73±0.1 g/cm3(Predicted)
- Boiling Point: 373.9±52.0 °C(Predicted)
- pka: 1.71±0.20(Predicted)
6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E278556-100mg |
6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic Acid |
2091705-37-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E278556-500mg |
6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic Acid |
2091705-37-0 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E278556-1g |
6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic Acid |
2091705-37-0 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-1721-0.25g |
6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid |
2091705-37-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-1721-0.5g |
6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid |
2091705-37-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-1721-1g |
6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid |
2091705-37-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-1721-2.5g |
6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid |
2091705-37-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-1721-5g |
6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid |
2091705-37-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-1721-10g |
6-ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid |
2091705-37-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid
6-Ethyl-7-Oxo-6,7-Dihydroisothiazolo[4,3-d]Pyrimidine-3-Carboxylic Acid: A Comprehensive Overview
6-Ethyl-7-Oxo-6,7-Dihydroisothiazolo[4,3-d]Pyrimidine-3-Carboxylic Acid, identified by the CAS registry number 2091705-37-0, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isothiazolo[4,3-d]pyrimidines, which are known for their unique structural features and diverse biological activities. The molecule's structure comprises a fused ring system with an ethyl group at position 6 and a carboxylic acid moiety at position 3, along with an oxo group at position 7. These structural elements contribute to its intriguing chemical properties and functional versatility.
The synthesis of 6-Ethyl-7-Oxo-6,7-Dihydroisothiazolo[4,3-d]Pyrimidine-3-Carboxylic Acid involves a series of carefully designed reactions that exploit the reactivity of intermediate compounds. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. The compound's synthesis often begins with the preparation of precursor molecules that undergo cyclization reactions under specific conditions to form the isothiazolo[4,3-d]pyrimidine core. Subsequent functionalization steps introduce the ethyl and carboxylic acid groups at their respective positions.
One of the most promising aspects of this compound lies in its biological activity. Studies have demonstrated that 6-Ethyl-7-Oxo-6,7-Dihydroisothiazolo[4,3-d]Pyrimidine-3-Carboxylic Acid exhibits potent inhibitory effects against certain enzymes involved in disease pathways. For instance, research has shown its ability to modulate kinase activity, making it a potential candidate for anti-cancer drug development. Additionally, its carboxylic acid group imparts acidity-dependent properties that can be exploited in drug delivery systems or as a chelating agent in coordination chemistry.
The application of this compound extends beyond pharmacology into materials science and agriculture. In materials science, its heterocyclic structure can serve as a building block for advanced materials with tailored electronic properties. In agriculture, derivatives of this compound have shown promise as plant growth regulators or pest control agents due to their ability to interact with specific biochemical pathways in plants and insects.
In terms of recent research trends, there has been growing interest in exploring the stereochemical properties of 6-Ethyl-7-Oxo-6,7-Dihydroisothiazolo[4,3-d]Pyrimidine. Stereochemistry plays a crucial role in determining the biological activity and selectivity of molecules. By investigating different stereoisomers of this compound, researchers aim to develop more effective therapeutic agents with reduced side effects.
The environmental impact of synthesizing and using this compound is another area gaining attention. As sustainability becomes a priority in chemical research, efforts are being made to develop greener synthesis routes for CAS No. 2091705-37. These include using renewable feedstocks and minimizing waste generation during the production process.
In conclusion, 6-Ethyl-7-Oxo-6,7-Dihydroisothiazolo[4,3-d]Pyrimidine stands out as a multifaceted compound with applications across various scientific domains. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.
2091705-37-0 (6-Ethyl-7-oxo-6,7-dihydroisothiazolo[4,3-d]pyrimidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)